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Wofasteril Disinfectant Technical Support Center
Welcome to the technical support center for Wofasteril and peracetic acid (PAA)-based

disinfectants. This resource is designed for researchers, scientists, and drug development

professionals to address common challenges and questions regarding the use of Wofasteril,
with a specific focus on the impact of organic load on its disinfectant efficacy.

Frequently Asked Questions (FAQs)
Q1: What is Wofasteril and what is its primary mode of action?

A1: Wofasteril is a concentrated surface disinfectant with peracetic acid (PAA) as its active

ingredient[1]. Peracetic acid is a highly biocidal oxidizer[2]. Its primary mode of action is

oxidation; it denatures proteins, disrupts cell wall permeability, and oxidizes sulfhydryl and

sulfur bonds in proteins, enzymes, and other metabolites of microorganisms[2][3]. This strong

oxidizing potential allows it to inactivate a broad spectrum of microorganisms, including

bacteria, fungi, viruses, and spores[1][2].

Q2: What is "organic load" and why does it affect Wofasteril's efficacy?

A2: "Organic load" (or organic soil) refers to the presence of organic matter such as blood,

serum, proteins, or other biological material on a surface or in a solution being disinfected[4].

Wofasteril's active ingredient, peracetic acid, is a non-selective oxidant, meaning it reacts with

and is consumed by organic matter[5][6]. This reaction reduces the amount of active PAA
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available to kill microorganisms, thereby decreasing the disinfectant's efficacy[7]. If the organic

load is high enough, it can completely neutralize the disinfectant, leading to failed disinfection

cycles[8][9].

Q3: Is Wofasteril still effective in the presence of organic matter?

A3: Yes, peracetic acid is known to maintain its efficacy in the presence of organic soil, but

higher concentrations or longer contact times are required to compensate for the amount of

disinfectant neutralized by the organic load[2]. Standardized testing protocols for disinfectants,

such as those from the AOAC and European Norms (EN), require efficacy testing under both

"clean" and "dirty" conditions to ensure the product is effective in real-world scenarios[10][11].

For example, while less than 100 ppm of PAA can inactivate bacteria and fungi in under 5

minutes under clean conditions, 200-500 ppm is required in the presence of organic matter[2].

Q4: How do I know if my experiment has a high organic load?

A4: Your experiment likely has a high organic load if the surfaces or liquids to be disinfected

contain visible soil, blood, tissue culture media with serum (e.g., Fetal Bovine Serum), or other

biological fluids. In regulatory testing, a high organic load is often simulated by adding specific

concentrations of proteins like bovine albumin and sheep erythrocytes[11][12]. If you are

working in conditions where surfaces are not pre-cleaned, you should assume a high organic

load is present and adjust your disinfection protocol accordingly.

Troubleshooting Guide
Problem: Reduced or inconsistent disinfectant efficacy in my experiments.

This guide will help you troubleshoot common issues related to the performance of Wofasteril,
particularly when organic load is a potential factor.

Step 1: Diagnose the Potential Cause
Follow the logical workflow below to identify the root cause of the efficacy failure.
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Start: Disinfection Failure
(e.g., positive growth control)

Was the surface
thoroughly pre-cleaned?

Was the Wofasteril solution
prepared correctly and freshly?

Yes

Cause: High Organic Load
(Interference from soil, serum, etc.)

No

Is the concentration and
contact time sufficient for the

expected organic load?

Yes

Cause: Incorrect Concentration
(Expired, improperly diluted)

No

Has the disinfectant been
validated for the specific

microorganism and surface?

Yes

Cause: Insufficient Contact Time
or Concentration

No

Cause: Application-Specific Issue
(Resistant organism, incompatible surface)

No

Solution:
1. Implement a pre-cleaning step.

2. Increase Wofasteril concentration.

Solution:
1. Prepare fresh solution before each use.
2. Verify dilution calculations and method.

Solution:
1. Refer to manufacturer data for high-soil loads.

2. Increase contact time and/or concentration.

Solution:
1. Perform in-house validation study.

2. Test against specific isolates and surfaces.
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(Bacteria, Spores, Virus)
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Reduced Efficacy / Survival
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1. Prepare Test Suspension
(e.g., bacteria at ~10^8 CFU/mL)

4. Mix Components
(1 part interfering substance +

1 part test suspension)

2. Prepare Interfering Substance
('Dirty Conditions': e.g., 3g/L Bovine Albumin

+ 3mL/L Erythrocytes)

3. Prepare Wofasteril Solution
(at desired test concentration)

5. Add Disinfectant
(8 parts Wofasteril solution to mixture)

6. Start Timer
(Defined contact time, e.g., 5 min)

7. Neutralize Disinfectant
(Transfer aliquot to validated neutralizer broth)

8. Enumerate Survivors
(Serial dilution and plate counting)

9. Calculate Log Reduction
(Compare to initial inoculum count)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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